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Compound of Interest

Compound Name: 3-Cyclopropylpiperidine

CAS No.: 942576-93-4

Cat. No.: B1422791

Get Quote

Executive Summary
3-Cyclopropylpiperidine is a critical saturated heterocyclic building block in medicinal

chemistry, frequently utilized to modulate lipophilicity (

) and metabolic stability in GPCR ligands and kinase inhibitors. The introduction of the
cyclopropyl moiety at the 3-position creates a unique steric and electronic environment that
distinguishes it from simple alkyl-piperidines.

This guide provides a definitive spectroscopic profile for 3-Cyclopropylpiperidine, focusing on

the Hydrochloride salt (HCl) form, which is the standard stable solid used in drug development.

The data presented synthesizes high-field NMR experimental values with mass spectrometric

fragmentation logic to serve as a validation standard for synthesis and quality control.
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Parameter Data

IUPAC Name 3-Cyclopropylpiperidine

CAS (Base) 942576-93-4

CAS (HCl Salt) 942511-56-0

Formula
(Base) /

(HCl)

Molecular Weight 125.21 g/mol (Base) / 161.67 g/mol (HCl)

Physical State
Viscous Oil (Base) / White Crystalline Solid

(HCl)

Melting Point 184–185 °C (HCl)

Nuclear Magnetic Resonance (NMR)
Spectroscopy[6]
The NMR data below is specific to the Hydrochloride salt dissolved in DMSO-

. The protonation of the amine nitrogen significantly deshields the

-protons (C2 and C6 positions) and resolves the N-H protons, which are typically broad or
invisible in the free base form in

.

H NMR Data (500 MHz, DMSO- )
Experimental Assignment Table:
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Chemical Shift
(

ppm)

Multiplicity Integration Assignment
Structural
Insight

9.24 br s 1H (b)

Ammonium

proton

(deshielded)

9.04 br s 1H (a)

Ammonium

proton

(diastereotopic

env.)

3.13 br s 2H

C2-

, C6-
-protons to

Nitrogen

2.58 – 2.75 m 2H

C2-

, C6- -protons (axial)

1.55 – 1.78 m 3H

C3-H, C4-

, C5-

Ring

methine/methyle

ne overlap

1.22 – 1.30 m 1H C4/C5- Ring methylene

0.95 – 1.03 m 1H Cyclopropyl-CH

Methine

connecting to

ring

0.54 br s 1H Cyclopropyl-
High-field

cyclopropyl

region

0.38
d (

Hz)
2H Cyclopropyl- Characteristic

high-field doublet

0.06 – 0.13 m 2H Cyclopropyl- Diagnostic:

Shielded face of
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ring

Technical Note: The extreme upfield shift (0.06–0.13 ppm) is diagnostic for the cyclopropyl

methylene protons. The magnetic anisotropy of the cyclopropane ring creates a shielding cone,

causing protons on the face of the ring to resonate at very low frequencies.

C NMR Data (125 MHz, DMSO- )
Carbon Environment Table:

Chemical Shift (

ppm)
Carbon Type Assignment

47.7
C2 (Ring

-carbon)

43.1
C6 (Ring

-carbon)

37.8
C3 (Ring methine, substituent

site)

28.1
C4/C5 (Ring

-carbon)

21.6
C4/C5 (Ring

-carbon)

14.1 Cyclopropyl Methine (Linker)

2.9 Cyclopropyl Methylene

2.8 Cyclopropyl Methylene

Mass Spectrometry (MS)[9]
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In drug development, 3-Cyclopropylpiperidine is typically analyzed via LC-MS (ESI+) for

purity and GC-MS (EI) for structural confirmation.

Electrospray Ionization (ESI+)
Target Ion:

Observed m/z: 126.1

Interpretation: The secondary amine is highly basic, readily protonating to form the stable

molecular ion. Minimal in-source fragmentation is observed under standard gradient

conditions.

Fragmentation Pathway (EI / CID)
Under Electron Impact (EI) or high-energy Collision Induced Dissociation (CID), the molecule

undergoes characteristic fragmentation.

Key Fragments:

m/z 125: Molecular Ion (

).

m/z 96: Loss of Ethyl (

) via ring opening/cleavage.

m/z 84: Loss of Cyclopropyl radical (

) or retro-Diels-Alder type fragmentation of the piperidine ring.

m/z 56: Tetrahydropyridinium ion (Typical piperidine base peak).
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Figure 1: Proposed Fragmentation Pathway for 3-Cyclopropylpiperidine

Molecular Ion
[M+H]+ m/z 126

Loss of Cyclopropyl
[M-C3H5]+ m/z 85- C3H5 (41 Da)

Ring Cleavage
(C3H6N)+ m/z 56

Retro-DA
Alpha Cleavage

(C2H6N)+ m/z 44
- C

Click to download full resolution via product page

Infrared Spectroscopy (IR)[10][11][12][13]
The IR spectrum distinguishes the cyclopropyl group from standard alkyl chains via the C-H

stretching region.

Frequency (

)
Vibration Mode Diagnostic Value

3300 – 3500 N-H Stretch

Broad, medium intensity

(indicates

amine salt).[1]

3050 – 3100 Cyclopropyl C-H Stretch

Critical: Absorption

confirms the strained ring (sp2-

like character).

2850 – 2950 Aliphatic C-H Stretch
Strong, sharp bands

(Piperidine ring).

1580 – 1650 N-H Bend
Medium intensity (Amine salt

scissoring).

1020 – 1050 Ring Deformation
Characteristic "breathing"

mode of the cyclopropane ring.

Experimental Workflow: Sample Preparation
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To ensure reproducibility of the NMR data presented above, the following protocol is

recommended for the HCl salt.

Figure 2: Standardized NMR Sample Preparation Protocol

Start: 3-Cyclopropylpiperidine HCl
(White Solid)

Add 0.6 mL DMSO-d6
(Contains 0.03% TMS)

Vortex / Sonicate
Ensure complete dissolution

Transfer to 5mm NMR Tube

Acquire 1H NMR (64 scans)
Acquire 13C NMR (1024 scans)

Click to download full resolution via product page
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Source:

Commercial Availability & Identifiers

Sigma-Aldrich / MilliporeSigma: N-Cyclopropylpiperidine derivatives (Analogous spectral d
PubChem: Compound CID 105434246 (Rel

Source:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. IR Absorption Table [webspectra.chem.ucla.edu]

To cite this document: BenchChem. [Technical Monograph: Spectroscopic Characterization
of 3-Cyclopropylpiperidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1422791/docs#technical-monograph-spectroscopic-
characterization-of-3-cyclopropylpiperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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